Cas no 2138084-43-0 (3-amino-2-(pyridin-3-yl)benzoic acid)

• Product Name: 3-amino-2-(pyridin-3-yl)benzoic acid
• CAS No: 2138084-43-0
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6595966
• PubChem ID: 154119380
• Update Time: 2025-06-08

3-amino-2-(pyridin-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(pyridin-3-yl)benzoic acid
• EN300-1142438
• 2138084-43-0

• Inchi： 1S/C12H10N2O2/c13-10-5-1-4-9(12(15)16)11(10)8-3-2-6-14-7-8/h1-7H,13H2,(H,15,16)
• InChI Key： HDSGONRJSHQUDM-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=C(C=1C1C=NC=CC=1)N)=O

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Additional information on 3-amino-2-(pyridin-3-yl)benzoic acid

Introduction to 3-amino-2-(pyridin-3-yl)benzoic acid (CAS No. 2138084-43-0) and Its Emerging Applications in Chemical Biology

3-amino-2-(pyridin-3-yl)benzoic acid, identified by the chemical identifier CAS No. 2138084-43-0, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a benzoic acid core substituted with an amino group at the 3-position and a pyridine ring at the 2-position, presents a unique framework for further functionalization and exploration of its biological activities. The combination of these pharmacophoric elements suggests potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

The benzoic acid moiety is well-known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. When coupled with an amino group, as seen in this compound, it enhances solubility and bioavailability, making it an attractive scaffold for medicinal chemistry interventions. The pyridine ring, on the other hand, is a common pharmacophore in many bioactive molecules, often contributing to binding affinity and selectivity towards biological targets. The presence of both these functional groups in 3-amino-2-(pyridin-3-yl)benzoic acid (CAS No. 2138084-43-0) makes it a promising candidate for further investigation.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds. In this context, 3-amino-2-(pyridin-3-yl)benzoic acid has been employed in virtual screening campaigns to identify potential inhibitors of enzymes involved in metabolic pathways relevant to cancer and inflammation. Preliminary computational studies suggest that this compound may interact with key residues in target proteins, modulating their activity and potentially leading to therapeutic benefits.

One of the most compelling aspects of 3-amino-2-(pyridin-3-yl)benzoic acid is its versatility as a chemical probe. Researchers have utilized this compound to study the mechanisms of action of various enzymes and receptors. For instance, its ability to modulate the activity of cytochrome P450 enzymes has been explored in efforts to develop drugs with improved metabolic stability. Additionally, its interactions with nuclear receptors such as peroxisome proliferator-activated receptors (PPARs) have been investigated for their potential role in managing metabolic disorders.

The synthesis of 3-amino-2-(pyridin-3-yl)benzoic acid (CAS No. 2138084-43-0) presents an interesting challenge due to the need for precise functional group manipulation while maintaining regioselectivity. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have enabled efficient access to this compound. These advances not only facilitate its production but also allow for easy derivatization, enabling the generation of a library of analogs with tailored biological properties.

In vitro studies have begun to unravel the pharmacological profile of 3-amino-2-(pyridin-3-yl)benzoic acid. Initial experiments indicate that it exhibits inhibitory effects on certain kinases implicated in tumor growth and progression. Furthermore, its ability to interact with DNA-binding proteins has been observed, suggesting potential applications in chemopreventive strategies. These findings are particularly exciting given the growing interest in targeted therapies that leverage small-molecule inhibitors.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated the exploration of 3-amino-2-(pyridin-3-yl)benzoic acid (CAS No. 2138084-43-0). Predictive models have been developed to identify optimal analogs based on structural features correlated with biological activity. This approach has not only expedited hit identification but also provided insights into structure-function relationships that guide subsequent synthetic efforts.

Future directions for research on 3-amino-2-(pyridin-3-yl)benzoic acid include its evaluation in preclinical models to assess efficacy and safety profiles. Collaborative efforts between synthetic chemists and biologists are essential to translate laboratory findings into tangible therapeutic benefits. Additionally, exploring its potential as a lead compound for drug development against emerging infectious diseases or rare genetic disorders could open new avenues for medical intervention.

The unique structural features of 3-amino-2-(pyridin-3-yli benzoic acid) (CAS No. 2138084 43 0) make it a valuable asset in the chemical biologist's toolkit. Its potential as a scaffold for drug discovery is underscored by ongoing research efforts aimed at optimizing its pharmacological properties and expanding its applications across multiple therapeutic domains. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in shaping the future of medicine.